Cas no 18161-94-9 (Tetrahydrocytisine)
Tetrahydrocytisine structure
Tetrahydrocytisine
18161-94-9
C11H18N2O
194.27342
2043109
Tetrahydrocytisine Properties
Names and Identifiers
-
- Tetrahydrocytisine
- 1,2,3,4,5,6,9,10,11,11a-Decahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
-
- KWVYCGMBGRYVQH-UHFFFAOYSA-N
- InChI=1S/C11H18N2O/c14-11-3-1-2-10-9-4-8(5-12-6-9)7-13(10)11/h8-10,12H,1-7H2
- O=C1CCCC2C3CNCC(C3)CN12
Computed Properties
- 1
- 3
- 14
- 0.241
Tetrahydrocytisine Price
Tetrahydrocytisine Related Literature
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Haimeng Wen,Yang Zhou,Yu Zhou,Jun Wang Catal. Sci. Technol., 2019,9, 5725-5735
-
Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
-
Fang Shao,Jing Sun,Lian Gao,Jiazang Chen,Songwang Yang RSC Adv., 2014,4, 7805-7810
-
Ping Li,Zexing Cao Dalton Trans., 2019,48, 1344-1350
-
Thamina Akther,Shofiur Rahman,Paris E. Georghiou,Taisuke Matsumoto,Junji Tanaka,Carl Redshaw,Takehiko Yamato Org. Biomol. Chem., 2017,15, 3519-3527
-
Sung Hyun Cho,Si Kyung Yang Soft Matter, 2019,15, 9452-9457
-
Adam L. Washburn,Ryan C. Bailey Analyst, 2011,136, 227-236
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